Cas no 61705-89-3 (N-(2-methoxyphenyl)guanidine)

• Product Name: N-(2-methoxyphenyl)guanidine
• CAS No: 61705-89-3
• MF: C₈H₁₁N₃O
• MW: 165.192441225052
• MDL: MFCD04114641
• CID: 954941
• PubChem ID: 12336481
• Update Time: 2025-06-08

N-(2-methoxyphenyl)guanidine Chemical and Physical Properties

Names and Identifiers

• n-(2-methoxy-phenyl)-guanidine
• 1-(2-Methoxyphenyl)guanidine
• 2-(2-methoxyphenyl)guanidine
• F2158-0399
• o-Anisyl-guanidin
• N-(2-methoxyphenyl)guanidine
• CHEMBL1160764
• SCHEMBL1185416
• SB37949
• CS-0303210
• J-522954
• N''-(2-Methoxyphenyl)guanidine
• AKOS005208357
• 61705-89-3
• A833387
• JBCJSIFICXITCD-UHFFFAOYSA-N
• DTXSID60491430
• EN300-237588

• MDL： MFCD04114641
• Inchi： 1S/C8H11N3O/c1-12-7-5-3-2-4-6(7)11-8(9)10/h2-5H,1H3,(H4,9,10,11)
• InChI Key： JBCJSIFICXITCD-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1/N=C(\N)/N

Computed Properties

• Exact Mass: 165.09000
• Monoisotopic Mass: 165.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 71.13000
• LogP: 1.87360

Additional information on N-(2-methoxyphenyl)guanidine

Recent Advances in the Study of N-(2-methoxyphenyl)guanidine (CAS: 61705-89-3) in Chemical Biology and Pharmaceutical Research

N-(2-methoxyphenyl)guanidine (CAS: 61705-89-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by the presence of a guanidine moiety attached to a 2-methoxyphenyl group, has been the subject of several studies exploring its biological activity, mechanism of action, and potential as a lead compound in drug development. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on elucidating the molecular interactions of N-(2-methoxyphenyl)guanidine with various biological targets. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits selective inhibition of certain enzymes involved in inflammatory pathways. The researchers employed a combination of molecular docking simulations and in vitro assays to identify the binding affinity and specificity of N-(2-methoxyphenyl)guanidine towards cyclooxygenase-2 (COX-2), suggesting its potential as an anti-inflammatory agent with reduced gastrointestinal side effects compared to traditional NSAIDs.

In the realm of cancer research, N-(2-methoxyphenyl)guanidine has shown promising results as a modulator of apoptosis in various cancer cell lines. A recent publication in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound induced significant cytotoxicity in breast cancer cells (MCF-7) while showing minimal effects on normal mammary epithelial cells. The study attributed this selective activity to the compound's ability to disrupt mitochondrial membrane potential and activate caspase-dependent apoptotic pathways.

The pharmacokinetic properties of N-(2-methoxyphenyl)guanidine have also been investigated in preclinical models. Research published in the European Journal of Pharmaceutical Sciences in 2024 examined the compound's absorption, distribution, metabolism, and excretion (ADME) profile. The findings indicated favorable oral bioavailability and tissue distribution patterns, with particular accumulation in inflammatory tissues, supporting its potential therapeutic applications in chronic inflammatory conditions.

Recent synthetic chemistry efforts have focused on developing more potent and selective analogs of N-(2-methoxyphenyl)guanidine. A 2023 study in ACS Medicinal Chemistry Letters described a series of structurally modified derivatives with enhanced binding affinity to molecular targets while maintaining favorable drug-like properties. These modifications included variations in the methoxy group position and substitutions on the guanidine moiety, leading to compounds with improved therapeutic indices.

Looking forward, the research community anticipates further exploration of N-(2-methoxyphenyl)guanidine's therapeutic potential. Current investigations are examining its application in neurological disorders, given preliminary evidence of its ability to modulate neurotransmitter systems. Additionally, combination therapies incorporating this compound with existing medications are being evaluated to enhance treatment efficacy while minimizing adverse effects. The continued study of this molecule and its derivatives holds promise for addressing unmet medical needs across multiple therapeutic areas.